![molecular formula C25H31N3O3S B2800993 4-((1-(2-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-propylcyclohexanecarboxamide CAS No. 941962-85-2](/img/structure/B2800993.png)
4-((1-(2-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-propylcyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1-(2-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-propylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C25H31N3O3S and its molecular weight is 453.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Thieno[3,2-d]pyrimidines have been the focus of synthetic methodologies aiming at diversifying the chemical space for potential medicinal chemistry applications. For instance, novel synthetic pathways have been established for the preparation of thieno[2,3-d]pyrimidines and related scaffolds, showcasing their versatility in accessing a wide range of biologically relevant structures (Dyachenko et al., 2015; El‐Barbary et al., 1995). These methodologies facilitate the exploration of thieno[3,2-d]pyrimidines in drug discovery, particularly in the design of compounds with novel mechanisms of action.
Antimicrobial and Anticancer Properties
The thieno[3,2-d]pyrimidine scaffold has been utilized in the synthesis of compounds displaying promising antimicrobial and anticancer activities. Research has shown that derivatives of thieno[3,2-d]pyrimidines exhibit significant biological activities, including antimicrobial and potential anticancer properties, highlighting their relevance in the development of new therapeutic agents (Kolisnyk et al., 2015; Rahmouni et al., 2016). These studies underscore the potential of thieno[3,2-d]pyrimidine derivatives in addressing various bacterial and cancer-related challenges.
Solid-phase Synthesis
The exploration of solid-phase synthesis techniques for thieno[3,2-d]pyrimidine derivatives demonstrates the adaptability and efficiency of modern synthetic approaches. Such methodologies enable the rapid generation of compound libraries for high-throughput screening, a critical step in the drug discovery process (Ahn & Jeon, 2021). This highlights the utility of thieno[3,2-d]pyrimidines in streamlined synthetic and screening campaigns aimed at identifying new therapeutic candidates.
Properties
IUPAC Name |
4-[[1-[(2-methylphenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-propylcyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N3O3S/c1-3-13-26-23(29)19-10-8-18(9-11-19)15-28-24(30)22-21(12-14-32-22)27(25(28)31)16-20-7-5-4-6-17(20)2/h4-7,12,14,18-19H,3,8-11,13,15-16H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFOXXJZRSLSPFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CCC(CC1)CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.